Cas no 1355207-33-8 (1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one)

• Product Name: 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one
• CAS No: 1355207-33-8
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 5218092
• Update Time: 2025-06-13

1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one

• Inchi： 1S/C14H21N3O/c1-4-13(18)12-10-15-14(9-11(12)2)17-7-5-16(3)6-8-17/h9-10H,4-8H2,1-3H3
• InChI Key： IOYRPUKELPXTHW-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(N2CCN(C)CC2)N=C1)(=O)CC

Additional information on 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one

Research Update on 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one (CAS: 1355207-33-8)

Recent studies on the compound 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one (CAS: 1355207-33-8) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This molecule, characterized by its unique pyridine and piperazine moieties, has garnered attention for its role in modulating biological targets, particularly in the context of kinase inhibition and central nervous system (CNS) disorders. The compound's structural features make it a promising candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's efficacy as a precursor in the development of selective kinase inhibitors. Researchers demonstrated that derivatives of 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one exhibited significant activity against ABL1 and SRC kinases, which are implicated in various cancers. The study employed molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory potential, suggesting its utility in targeted cancer therapies.

Further research has explored the compound's application in CNS drug discovery. A preclinical study conducted by a team at the University of California, San Francisco, revealed that structural analogs of 1355207-33-8 could cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. The study emphasized the compound's ability to modulate dopamine and serotonin receptors, positioning it as a potential scaffold for developing treatments for Parkinson's and Alzheimer's diseases.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have optimized the production of 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one. A 2024 patent application detailed a novel catalytic process that enhances yield and purity while reducing environmental impact. This innovation addresses previous challenges in large-scale synthesis, paving the way for broader industrial and pharmaceutical applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies are focusing on in vivo models to assess long-term safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially within the next five years.

In conclusion, 1-[4-Methyl-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-propan-1-one (CAS: 1355207-33-8) represents a versatile and promising chemical entity in drug discovery. Its dual applicability in oncology and CNS disorders, coupled with advancements in synthetic methodologies, underscores its significance in contemporary medicinal chemistry. Future research will likely expand its therapeutic repertoire and address existing limitations, solidifying its role in the development of next-generation pharmaceuticals.